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Introduction

S-Acetylthiocholine iodide is a pivotal tool in neuroscience research, primarily serving as a
chromogenic substrate for the enzyme acetylcholinesterase (AChE).[1] Its structural similarity
to the endogenous neurotransmitter acetylcholine allows it to be hydrolyzed by AChE,
producing thiocholine.[2] This reaction is the cornerstone of the widely used Ellman's assay, a
simple and robust colorimetric method for quantifying AChE activity.[3] The ability to accurately
measure AChE activity is crucial for studying cholinergic neurotransmission, screening for
AChE inhibitors, and investigating the pathology of neurological disorders such as Alzheimer's
disease.[4] This guide provides an in-depth overview of S-acetylthiocholine iodide, including
its physicochemical properties, detailed experimental protocols for its use, and a summary of
key quantitative data.

Physicochemical Properties of S-Acetylthiocholine
lodide

S-Acetylthiocholine iodide is a white crystalline solid that is soluble in water.[5] Its stability and
reactivity are enhanced by the presence of a thioether group, making it a reliable substrate for
in vitro studies.[5]
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Property Value Reference(s)
Molecular Formula C7H16INOS [6]
Molecular Weight 289.18 g/mol [6]
Melting Point 205 -210°C [718]
Appearance White to off-white crystalline 51171
powder
Solubility Soluble in water [5][9]
Storage 2-8°C, protected from light [10]
Purity >98% 9]

Core Application: The Ellman's Assay for
Acetylcholinesterase Activity

The primary application of S-acetylthiocholine iodide is in the colorimetric determination of
acetylcholinesterase activity via the Ellman's assay.[2] This assay is based on the enzymatic
hydrolysis of S-acetylthiocholine iodide by AChE to produce thiocholine. The thiocholine then
reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), also known as Ellman’s reagent, to
produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB2~), which can be quantified by
measuring its absorbance at 412 nm.[3] The rate of color development is directly proportional
to the AChE activity.[3]

Enzymatic Reaction and Detection
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Preparation
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:
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:

Initiate Reaction with ATCI

l

Kinetic Measurement at 412 nm
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Plot Dose-Response Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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